Ethyl (3S)-3-amino-3-(6-chloropyridin-2-yl)propanoate

• IUPAC Name: ethyl (3S)-3-amino-3-(6-chloropyridin-2-yl)propanoate
• InChI: InChI=1S/C10H13ClN2O2/c1-2-15-10(14)6-7(12)8-4-3-5-9(11)13-8/h3-5,7H,2,6,12H2,1H3/t7-/m0/s1
• InChI Key: SMGSBSZVESFKMH-ZETCQYMHSA-N
• Canonical SMILES: CCOC(=O)CC(C1=NC(=CC=C1)Cl)N
• Isomeric SMILES: CCOC(=O)C[C@@H](C1=NC(=CC=C1)Cl)N
• Molecular Formula: C10H13ClN2O2
• Molecular Weight: 228.67 g/mol

Description

Ethyl (3S)-3-amino-3-(6-chloropyridin-2-yl)propanoate is a complex organic compound. It contains an ethyl group, an amino group, a pyridine ring, and a propanoate group.

Molecular Structure Analysis

The molecular structure of such compounds typically involves various functional groups attached to a carbon chain. The 3D structure would depend on the specific arrangement and stereochemistry of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For instance, the amino group might participate in condensation reactions, and the pyridine ring might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, if it’s a drug, the mechanism of action would involve interaction with biological targets. Without specific information on the use of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be explored for uses in fields like medicine, agriculture, or materials science.